Cas no 1350889-91-6 ((7S,8R)-9'-[beta-D-apiofuranosyl-(1->6)-beta-D-glucopyranosyloxy]-3,3'-dimethoxy-8,4'-oxyneolign-7'-ene-4,7,9-triol)

(7S,8R)-9'-[beta-D-apiofuranosyl-(1->6)-beta-D-glucopyranosyloxy]-3,3'-dimethoxy-8,4'-oxyneolign-7'-ene-4,7,9-triol structure
1350889-91-6 structure
Product Name:(7S,8R)-9'-[beta-D-apiofuranosyl-(1->6)-beta-D-glucopyranosyloxy]-3,3'-dimethoxy-8,4'-oxyneolign-7'-ene-4,7,9-triol
CAS No:1350889-91-6
MF:C31H42O16
MW:670.655591487885
CID:2054892
Update Time:2025-04-21

(7S,8R)-9'-[beta-D-apiofuranosyl-(1->6)-beta-D-glucopyranosyloxy]-3,3'-dimethoxy-8,4'-oxyneolign-7'-ene-4,7,9-triol Chemical and Physical Properties

Names and Identifiers

    • (7S,8R)-9'-[beta-D-apiofuranosyl-(1->6)-beta-D-glucopyranosyloxy]-3,3'-dimethoxy-8,4'-oxyneolign-7'-ene-4,7,9-triol
    • ligusinenoside D
    • Inchi: 1S/C31H42O16/c1-41-20-11-17(6-7-18(20)34)24(35)22(12-32)46-19-8-5-16(10-21(19)42-2)4-3-9-43-29-27(38)26(37)25(36)23(47-29)13-44-30-28(39)31(40,14-33)15-45-30/h3-8,10-11,22-30,32-40H,9,12-15H2,1-2H3/b4-3-
    • InChI Key: ZGMGJEJKMYRMBD-ARJAWSKDSA-N
    • SMILES: COC1C(O)=CC=C(C(C(OC2C(OC)=CC(/C=C\COC3C(O)C(O)C(O)C(COC4C(O)C(CO)(O)CO4)O3)=CC=2)CO)O)C=1

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